1-[(4-chloro-3,5-dimethylphenoxy)acetyl]azepane

• IUPAC Name: 1-(azepan-1-yl)-2-(4-chloro-3,5-dimethylphenoxy)ethanone
• InChI: InChI=1S/C16H22ClNO2/c1-12-9-14(10-13(2)16(12)17)20-11-15(19)18-7-5-3-4-6-8-18/h9-10H,3-8,11H2,1-2H3
• InChI Key: YSOGXFSNMYWERP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)N2CCCCCC2
• Molecular Formula: C16H22ClNO2
• Molecular Weight: 295.80 g/mol

Description

1-[(4-chloro-3,5-dimethylphenoxy)acetyl]azepane, also known as CDP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of azepane derivatives and has been studied extensively for its mechanism of action and physiological effects.

Scientific Research Applications

Environmental Impact and Human Health

• Persistent Organic Pollutants (POPs) and Health Risks : Studies have shown that low-level exposure to certain POPs, which may include compounds structurally related to "1-[(4-chloro-3,5-dimethylphenoxy)acetyl]azepane", is associated with increased risk of diabetes and other health conditions. The dose-response relation between serum concentrations of POPs and diabetes prevalence indicates that even low-level exposure can significantly impact human health (Lee et al., 2006).

• Chlorophenoxy Herbicides and Birth Outcomes : An ecologic study in the U.S. wheat-producing states found significant associations between the use of chlorophenoxy herbicides (e.g., 2,4-D and MCPA) and increased rates of birth malformations and other adverse perinatal outcomes. This suggests that exposure to such chemicals could pose risks to developing fetuses and underscores the need for careful management of chemical usage in agriculture (Schreinemachers, 2003).

• Exposure in Developing Countries : A study investigating levels and temporal trends of POPs in adults from Guinea-Bissau found decreasing concentrations of certain POPs over time, which may reflect the impact of national and international management efforts. However, the increasing concentrations of polybrominated diphenyl ethers (PBDEs), albeit at low levels, indicate changing patterns of chemical exposure and potential emerging risks (Linderholm et al., 2010).

Safety and Hazards

1-[(4-chloro-3,5-dimethylphenoxy)acetyl]azepane should be handled with care due to its potential hazards. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

For more detailed information, refer to relevant peer-reviewed papers and technical documents. If you need further assistance, feel free to ask!